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Compound of Interest

Compound Name: Ethyl chrysanthemate

Cat. No.: B043148 Get Quote

For laboratory professionals engaged in innovative research and development, ensuring a safe

handling process for all chemical reagents is paramount. This guide provides essential,

immediate safety and logistical information for the use of Ethyl chrysanthemate, empowering

you to maintain a secure and efficient laboratory environment.

Immediate Safety and Handling Protocols
Ethyl chrysanthemate is a combustible liquid that can cause mild irritation to the skin, eyes,

and respiratory tract.[1] It is also moderately toxic if ingested and mildly toxic upon skin contact.

[1] Adherence to the following procedural steps is critical for safe handling.

1. Engineering Controls and Ventilation:

Always handle Ethyl chrysanthemate in a well-ventilated area.[2][3]

A chemical fume hood is recommended to minimize inhalation exposure.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection:
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Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin contact.

A lab coat or other protective clothing is mandatory to prevent skin exposure.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required. In situations where ventilation is insufficient or

aerosols may be generated, use a NIOSH/MSHA approved respirator.

3. Handling Procedures:

Avoid contact with eyes, skin, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Do not ingest the chemical. If swallowed, seek immediate medical attention.

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Ethyl
chrysanthemate.

Property Value Source

Flash Point 84 °C / 183.2 °F

Boiling Point 112 °C / 233.6 °F @ 10 mmHg

Density 0.906 g/mL at 25 °C

Oral LD50 (Rat) 2600 mg/kg
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Spill and Disposal Management
In the event of a spill or for routine disposal, follow these established protocols to ensure safety

and environmental compliance.

Spill Response:

Evacuate and Ventilate: Immediately evacuate the area of the spill and ensure adequate

ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.

Containment: Use a non-combustible, inert absorbent material such as sand, earth, or

vermiculite to contain the spill.

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal Plan:

Dispose of waste Ethyl chrysanthemate and any contaminated materials at an approved

waste disposal plant in accordance with all local, state, and federal regulations.

Do not dispose of the chemical down the drain.

Contaminated containers should be treated as the product itself and disposed of accordingly.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Ethyl
chrysanthemate in a laboratory setting.
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Ethyl Chrysanthemate Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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